![molecular formula C19H23NO5 B4795843 N-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)butanamide](/img/structure/B4795843.png)
N-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)butanamide
Overview
Description
N-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)butanamide, commonly known as DMPEB, is a small molecule drug that has gained attention in recent years due to its potential therapeutic applications. DMPEB belongs to the class of compounds known as selective estrogen receptor modulators (SERMs), which are compounds that exhibit tissue-specific effects on estrogen receptors. DMPEB has been found to have a high affinity for estrogen receptor beta (ERβ), making it a promising candidate for the treatment of various diseases.
Mechanism of Action
DMPEB exerts its effects by binding to estrogen receptor beta (ERβ), which is expressed in various tissues throughout the body. ERβ is involved in a wide range of physiological processes, including cell proliferation, apoptosis, and inflammation. DMPEB has been found to selectively activate ERβ, leading to tissue-specific effects on various physiological processes.
Biochemical and Physiological Effects
DMPEB has been found to have a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune function. DMPEB has also been found to have protective effects on bone density and cardiovascular function.
Advantages and Limitations for Lab Experiments
DMPEB has several advantages for use in lab experiments, including its high affinity for ERβ, its tissue-specific effects, and its ability to modulate various physiological processes. However, DMPEB also has limitations, including its potential for off-target effects and its limited bioavailability.
Future Directions
There are several potential future directions for research on DMPEB, including the development of more effective synthesis methods, the identification of new therapeutic applications, and the optimization of dosing and administration. Additionally, further research is needed to fully understand the mechanism of action of DMPEB and its potential for off-target effects. Overall, DMPEB represents a promising candidate for the development of novel therapeutics for various diseases.
Scientific Research Applications
DMPEB has been extensively studied for its potential therapeutic applications in various diseases, including cancer, osteoporosis, and cardiovascular disease. In cancer research, DMPEB has been found to inhibit the growth of breast cancer cells by inducing apoptosis and inhibiting cell proliferation. In osteoporosis research, DMPEB has been found to increase bone density and prevent bone loss. In cardiovascular disease research, DMPEB has been found to have protective effects on the heart and blood vessels.
properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)butanamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO5/c1-5-16(25-15-9-7-14(22-2)8-10-15)19(21)20-13-6-11-17(23-3)18(12-13)24-4/h6-12,16H,5H2,1-4H3,(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJZCCYLWCXADTR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC(=C(C=C1)OC)OC)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethoxyphenyl)-2-(4-methoxyphenoxy)butanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.